(E)-8-Dodecenyl acetate

(E)-8-Dodecenyl acetate (CAS 38363-29-0) is a straight-chain lepidopteran pheromone, functioning as a critical secondary component in the sex pheromone blend of several key agricultural pests, most notably the Oriental Fruit Moth (*Grapholita molesta*). In this species, it acts in concert with the primary component, (Z)-8-dodecenyl acetate, and often (Z)-8-dodecen-1-ol, to elicit a full behavioral response in males. The biological activity of pheromone blends is critically dependent on the precise ratio of their components, making the procurement of high-purity, geometrically-defined isomers like (E)-8-dodecenyl acetate essential for formulating effective and species-specific pest management tools.

Substituting high-purity (E)-8-dodecenyl acetate with a less expensive, undefined (E/Z) isomeric mixture or a different positional isomer is not a viable procurement strategy for pheromone-based applications. The neurological and behavioral response of the target insect is tuned to a specific ratio of pheromone components, and the presence of an incorrect isomer or an improper ratio can fail to elicit attraction or, in some cases, act as a behavioral antagonist, actively inhibiting the response. For the Oriental Fruit Moth, the naturally emitted pheromone contains a remarkably consistent, low percentage of the (E)-isomer relative to the (Z)-isomer. Therefore, using a crude mixture with an incorrect ratio, or the (Z)-isomer alone, will result in a suboptimal or entirely ineffective lure, compromising monitoring or mating disruption programs.

Formulation Precision for Optimal Attraction

The behavioral efficacy of the Oriental Fruit Moth (*G. molesta*) sex pheromone is critically dependent on the specific ratio of its acetate components. Field trapping experiments show that maximum attraction is achieved not with either isomer alone, but with a specific blend. While the (Z)-isomer is the major component, the addition of the (E)-isomer in a precise, minor proportion is required for optimal performance. Analysis of pheromone emitted by female moths shows a consistent ratio, with (E)-8-dodecenyl acetate comprising approximately 4.2% to 7% of the total dodecenyl acetate content. This necessitates the use of high-purity (>95%) isomeric starting materials to enable the formulation of lures with the correct, behaviorally active E/Z ratio.

This evidence demonstrates that the compound is not a standalone attractant but a vital component for precise formulation; procuring a high-purity (E)-isomer is the only way to guarantee the ability to create a behaviorally optimal and reproducible pheromone blend.

Purity Ensures Species-Specific Attraction

While (E)- and (Z)-8-dodecenyl acetate are key attractants for *Grapholita molesta*, other closely related species may use different ratios or additional compounds for reproductive isolation. For instance, the sex pheromone for *Grapholita funebrana* (Plum Fruit Moth) also contains these isomers, but often requires additional components to be optimally attractive while preventing cross-attraction. The presence of incorrect isomers or other pheromone compounds from related species can act as inhibitors. For example, adding just 1-5% of (Z)-8-tetradecenyl acetate (a component for another moth) to a lure can reduce the capture of *G. molesta* males by over 86%. This highlights the need for exceptionally pure starting materials to avoid formulating lures that inadvertently contain behavior-modifying contaminants.

Procuring this compound with high isomeric and chemical purity is a critical risk-mitigation step, ensuring that final product formulations are not compromised by trace-level contaminants that can inhibit performance and negate the investment in a pest control program.

Synthesis Purity and Reproducibility

The synthesis of geometrically pure (E)-8-dodecenyl acetate is a multi-step process that requires careful control over reaction conditions to achieve high isomeric purity. Common synthetic routes, such as the Wittig reaction, can produce mixtures of (Z) and (E) isomers, with typical ratios around 83:17 (Z/E) if not optimized. Achieving the >95% purity required for reliable biological performance necessitates specific stereoselective reaction pathways or subsequent purification steps, such as stereospecific reduction of an alkyne precursor. Procuring a pre-qualified, high-purity (E)-isomer bypasses the significant process development and analytical validation required to produce and verify this material in-house.

This justifies the procurement of a certified, high-purity product by highlighting the synthetic complexity and process control required, saving the end-user significant time and resources in synthesis, purification, and quality control.

IPM Lure Formulation

The primary application is the use of this compound as a high-purity component for formulating precisely blended pheromone lures and mating disruption dispensers for the Oriental Fruit Moth (*Grapholita molesta*). Its defined isomeric purity is essential to replicate the natural E/Z ratio, ensuring maximum trap capture for population monitoring and optimal efficacy in mating disruption programs in stone and pome fruit orchards.

QC Reference Standard for Pheromones

As a high-purity analytical standard, (E)-8-dodecenyl acetate is used to calibrate and validate analytical methods (e.g., GC-MS) for the quality control of pheromone blends. This ensures that manufactured batches of lures and dispensers contain the correct ratio of isomers, which is directly linked to field performance and product reproducibility.

Chemical Ecology and Neurophysiology Research

For researchers investigating insect olfaction, pheromone signal processing, and reproductive behavior, isomeric purity is non-negotiable. Using this compound allows for the deconvolution of the specific behavioral roles of the (E) and (Z) isomers and their interaction at the neural level, ensuring that observed results are not confounded by isomeric impurities.